Cas no 2228701-17-3 (1-amino-3-(2,5-dimethylfuran-3-yl)propan-2-ol)

• Product Name: 1-amino-3-(2,5-dimethylfuran-3-yl)propan-2-ol
• CAS No: 2228701-17-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5916328
• PubChem ID: 165972618
• Update Time: 2025-05-20

1-amino-3-(2,5-dimethylfuran-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2,5-dimethylfuran-3-yl)propan-2-ol
• 2228701-17-3
• EN300-1739828

• Inchi： 1S/C9H15NO2/c1-6-3-8(7(2)12-6)4-9(11)5-10/h3,9,11H,4-5,10H2,1-2H3
• InChI Key： MBGSGKQNXBABTA-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)CC(CN)O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.4Ų

Additional information on 1-amino-3-(2,5-dimethylfuran-3-yl)propan-2-ol

Professional Introduction to 1-amino-3-(2,5-dimethylfuran-3-yl)propan-2-ol (CAS No. 2228701-17-3)

1-amino-3-(2,5-dimethylfuran-3-yl)propan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique chemical structure and biological activity. This compound, identified by the CAS number 2228701-17-3, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular framework of this compound consists of an amino group, a propan-2-ol side chain, and a 2,5-dimethylfuran substituent, which collectively contribute to its distinctive properties and functionalities.

The 1-amino-3-(2,5-dimethylfuran-3-yl)propan-2-ol structure exhibits remarkable versatility in chemical synthesis, making it a valuable intermediate in the preparation of more complex molecules. Its alcoholic functional group and amino moiety provide multiple sites for further chemical modification, enabling the development of novel derivatives with enhanced pharmacological profiles. In recent years, there has been growing interest in exploring the pharmacokinetic and pharmacodynamic properties of this compound, particularly in the context of its potential role as a precursor in the synthesis of bioactive molecules.

Recent advancements in computational chemistry have facilitated a deeper understanding of the molecular interactions of 1-amino-3-(2,5-dimethylfuran-3-yl)propan-2-ol with biological targets. Studies have demonstrated that the dimethylfuran substituent can significantly influence the compound's binding affinity and selectivity, making it a promising candidate for targeted drug delivery systems. The propan-2-ol side chain, on the other hand, contributes to solubility and metabolic stability, which are critical factors in drug design.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are investigating its role in the development of neuroprotective agents, given its ability to interact with neurotransmitter receptors. Additionally, the 1-amino group suggests possible utility in enzyme inhibition studies, where it can serve as a scaffold for designing inhibitors with high specificity. The structural diversity offered by this molecule makes it an attractive candidate for high-throughput screening campaigns aimed at identifying novel therapeutic agents.

In the realm of synthetic organic chemistry, 1-amino-3-(2,5-dimethylfuran-3-yl)propan-2-ol has been utilized as a key intermediate in multi-step syntheses. Its reactive sites allow for diverse functionalization strategies, including nucleophilic substitution reactions and cross-coupling processes. These synthetic pathways have enabled the preparation of complex heterocyclic compounds that exhibit interesting biological activities. The compound's stability under various reaction conditions further enhances its appeal as a synthetic building block.

The exploration of 1-amino-3-(2,5-dimethylfuran-3-yl)propan-2-ol also intersects with green chemistry principles. Efforts are underway to develop sustainable synthetic routes that minimize waste and reduce environmental impact. Advances in catalytic methods have allowed for more efficient transformations, aligning with the growing emphasis on eco-friendly chemical processes. These innovations not only improve the scalability of producing this compound but also contribute to broader efforts in sustainable pharmaceutical manufacturing.

As research continues to uncover new applications for 1-amino-3-(2,5-dimethylfuran-3-yl)propan-2-ol (CAS No. 2228701-17-3), its significance in medicinal chemistry is likely to increase. The compound's unique combination of structural features and functional groups positions it as a versatile tool for addressing various therapeutic challenges. Future studies may focus on optimizing its synthetic pathways and exploring its potential in drug discovery pipelines for unmet medical needs.